84-79-7

Lapachol

In Stock

• CAS RN:
• 84-79-7

• Formula:
• C15H14O3

• InChI:
• InChI=1S/C15H14O3/c1-9(2)7-8-12-13(16)10-5-3-4-6-11(10)14(17)15(12)18/h3-7,18H,8H2,1-2H3

• InChIKey:
• CIEYTVIYYGTCCI-UHFFFAOYSA-N

• Lapachol is a naphthoquinone originally isolated from T. impetiginosa and has diverse biological activities. It is larvicidal against T. canis when used at a concentration of 2 mg/ml. Lapachol (10 and 100 µM) inhibits topoisomerase I and topoisomerase II activities, as well as induces apoptosis and DNA damage in C6 rat glioma cells. It reduces B. atrox venom phospholipase A2 (PLA2) activity in a turbidimetric assay when used at a concentration of 10 µg/ml. Lapachol (3 and 10 mg/kg) reduces synovial leukocyte infiltration and joint destruction in a mouse model of collagen-induced arthritis. It also reduces carrageenan-induced paw edema and abscess formation in rats.
  Lapachol is natural naphthoquinone compound derived from Bignoniaceae (Tabebuia sp.).
  Lapachol has antimicrobial properties against many pathogens. It has anti-inflammatory, analgesic and anti...

Cyclohexanone, 2,6-bis[(4-azidophenyl)methylene]-4-methyl-

Usually In Stock

• CAS RN:
• 5284-79-7

• Formula:
• C21H18N6O

• InChI:
• InChI=1S/C21H18N6O/c1-14-10-17(12-15-2-6-19(7-3-15)24-26-22)21(28)18(11-14)13-16-4-8-20(9-5-16)25-27-23/h2-9,12-14H,10-11H2,1H3

• InChIKey:
• MLIWQXBKMZNZNF-UHFFFAOYSA-N

• Cyclohexanone, 2,6-bis[(4-azidophenyl)methylene]-4-methyl- is a useful research compound. Its molecular formula is C21H18N6O and its molecular weight is 370.4 g/mol. The purity is usually 95%.

2,4-D triisopropanolammonium salt

• CAS RN:
• 18584-79-7

• Formula:
• C17H27Cl2NO6

• InChI:
• InChI=1S/C9H21NO3.C8H6Cl2O3/c1-7(11)4-10(5-8(2)12)6-9(3)13;9-5-1-2-7(6(10)3-5)13-4-8(11)12/h7-9,11-13H,4-6H2,1-3H3;1-3H,4H2,(H,11,12)

• InChIKey:
• SRPJGPPDQIFOGY-UHFFFAOYSA-N

• 2,4-D triisopropanolammonium salt is a useful research compound. Its molecular formula is C17H27Cl2NO6 and its molecular weight is 412.3 g/mol. The purity is usually 95%.

Allyl-beta-D-glucopyranoside

In Stock

• CAS RN:
• 34384-79-7

• Formula:
• C9H14O6

• InChI:
• InChI=1S/C9H16O6/c1-2-3-14-9-8(13)7(12)6(11)5(4-10)15-9/h2,5-13H,1,3-4H2/t5-,6-,7+,8-,9-/m1/s1

• InChIKey:
• DSKUDOWHGLWCBQ-SYHAXYEDSA-N

• Allyl-beta-D-glucopyranoside is a useful research compound. Its molecular formula is C9H14O6 and its molecular weight is 218.2 g/mol. The purity is usually 95%.

Methyl 3-(propionylamino)benzoate

Usually In Stock

• CAS RN:
• 351984-79-7

• Formula:
• C11H13NO3

• InChI:
• InChI=1S/C11H13NO3/c1-3-10(13)12-9-6-4-5-8(7-9)11(14)15-2/h4-7H,3H2,1-2H3,(H,12,13)

• InChIKey:
• DPKSFUXGSAGHDC-UHFFFAOYSA-N

• Methyl 3-(propionylamino)benzoate is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.229. The purity is usually 95%.

2-[4-(Dimethylamino)phenyl]quinoline-4-carboxylic acid

Usually In Stock

• CAS RN:
• 500284-79-7

• Formula:
• C18H16N2O2

• InChI:
• InChI=1S/C18H16N2O2/c1-20(2)13-9-7-12(8-10-13)17-11-15(18(21)22)14-5-3-4-6-16(14)19-17/h3-11H,1-2H3,(H,21,22)

• InChIKey:
• PYNZQZBFWIHYCQ-UHFFFAOYSA-N

• 2-[4-(Dimethylamino)phenyl]quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.338. The purity is usually 95%.

2-(3-Fluorophenyl)-3'-iodoacetophenone

In Stock

• CAS RN:
• 898784-79-7

• Formula:
• C14H10FIO

• InChI:
• InChI=1S/C14H10FIO/c15-12-5-1-3-10(7-12)8-14(17)11-4-2-6-13(16)9-11/h1-7,9H,8H2

• InChIKey:
• CCXFXTIFAPMDPN-UHFFFAOYSA-N

• 2-(3-Fluorophenyl)-3'-iodoacetophenone is a useful research compound. Its molecular formula is C14H10FIO and its molecular weight is 340.13 g/mol. The purity is usually 95%.

2-Hydroxy-5-(trifluoromethoxy)-N,N-dimethylbenzylamine; 98%

In Stock

• CAS RN:
• 704884-79-7

• Formula:
• C10H12F3NO2

• InChI:
• InChI=1S/C10H12F3NO2/c1-14(2)6-7-5-8(3-4-9(7)15)16-10(11,12)13/h3-5,15H,6H2,1-2H3

• InChIKey:
• RMMZUQRYXJGXHJ-UHFFFAOYSA-N

• 2-Hydroxy-5-(trifluoromethoxy)-N,N-dimethylbenzylamine; 98% is a useful research compound. Its molecular formula is C10H12F3NO2 and its molecular weight is 235.20 g/mol. The purity is usually 95%.

Ethyl 2-((5-methylpyridin-2-yl)oxy)acetate

• CAS RN:
• 864684-79-7

• Formula:
• C10H13NO3

• InChI:
• InChI=1S/C10H13NO3/c1-3-13-10(12)7-14-9-5-4-8(2)6-11-9/h4-6H,3,7H2,1-2H3

• InChIKey:
• UKQQVZUTBKADKJ-UHFFFAOYSA-N

• Ethyl 2-((5-methylpyridin-2-yl)oxy)acetate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.

Unii-ofo5glh17M

• CAS RN:
• 885684-79-7

• Formula:
• C27H29N5O3

• InChI:
• InChI=1S/C27H29N5O3/c1-4-17-5-8-21(20(11-17)15-31-24-10-7-19(14-30-24)25(28)29)22-9-6-18(12-23(22)27(34)35)26(33)32-13-16(2)3/h4-12,14,16H,1,13,15H2,2-3H3,(H3,28,29)(H,30,31)(H,32,33)(H,34,35)

• InChIKey:
• HHFWQMFTPDFWLM-UHFFFAOYSA-N

• Unii-ofo5glh17M, also known as Unii-ofo5glh17M, is a useful research compound. Its molecular formula is C27H29N5O3 and its molecular weight is 471.5 g/mol. The purity is usually 95%.

3-bromo-1-phenyl-1H-pyrazole-5-carboxylic acid

In Stock

• CAS RN:
• 1250084-79-7

• Formula:
• C10H7BrN2O2

• 3-bromo-1-phenyl-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H7BrN2O2 and its molecular weight is 267.1. The purity is usually 95%.

N1-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-N2-(2-(methylthio)phenyl)oxalamide

In Stock

• CAS RN:
• 1797284-79-7

• Formula:
• C22H24N4O3S

• InChI:
• InChI=1S/C22H24N4O3S/c1-30-19-9-5-3-7-17(19)24-21(28)20(27)23-14-15-10-12-26(13-11-15)22-25-16-6-2-4-8-18(16)29-22/h2-9,15H,10-14H2,1H3,(H,23,27)(H,24,28)

• InChIKey:
• ACLMEIRRZGPTIZ-UHFFFAOYSA-N

• N1-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-N2-(2-(methylthio)phenyl)oxalamide is a useful research compound. Its molecular formula is C22H24N4O3S and its molecular weight is 424.52. The purity is usually 95%.

1-(6-Methylpyrazin-2-yl)azetidin-3-ol

In Stock

• CAS RN:
• 1865184-79-7

• Formula:
• C8H11N3O

• InChI:
• InChI=1S/C8H11N3O/c1-6-2-9-3-8(10-6)11-4-7(12)5-11/h2-3,7,12H,4-5H2,1H3

• InChIKey:
• QLWFIAFSFIOADJ-UHFFFAOYSA-N

• 1-(6-Methylpyrazin-2-yl)azetidin-3-ol is a useful research compound. Its molecular formula is C8H11N3O and its molecular weight is 165.196. The purity is usually 95%.

5-[(3,3-Difluoroazetidin-1-yl)methyl]-1-methylimidazole

Usually In Stock

• CAS RN:
• 2379984-79-7

• Formula:
• C8H11F2N3

• InChI:
• InChI=1S/C8H11F2N3/c1-12-6-11-2-7(12)3-13-4-8(9,10)5-13/h2,6H,3-5H2,1H3

• InChIKey:
• SZXJAYBXQLWBSI-UHFFFAOYSA-N

• 5-[(3,3-Difluoroazetidin-1-yl)methyl]-1-methylimidazole is a useful research compound. Its molecular formula is C8H11F2N3 and its molecular weight is 187.194. The purity is usually 95%.